Cas no 312510-64-8 (2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol)

• Product Name: 2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol
• CAS No: 312510-64-8
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 1059823
• PubChem ID: 319248
• Update Time: 2025-10-28

2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol
• DB-313752
• AKOS017433865
• 312510-64-8
• DS-013018
• (E)-2-bromo-6-methoxy-4-(2-nitroprop-1-en-1-yl)phenol
• 2-bromo-6-methoxy-4-(2-nitroprop-1-enyl)phenol

• Inchi： 1S/C10H10BrNO4/c1-6(12(14)15)3-7-4-8(11)10(13)9(5-7)16-2/h3-5,13H,1-2H3
• InChI Key： QLYHSPFQXJQEPS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=C(C)[N+](=O)[O-])C=1)OC)O

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol

Comprehensive Overview of 2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol (CAS No. 312510-64-8)

2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol (CAS No. 312510-64-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, is a derivative of phenol featuring a bromine atom, a methoxy group, and a nitropropenyl moiety. Its molecular formula is C₁₀H₁₀BrNO₄, and it exhibits distinct chemical reactivity that makes it valuable in synthetic chemistry and material science.

The compound's brominated phenol core is a key feature that contributes to its versatility. Brominated phenols are widely studied for their role in organic synthesis, particularly in the construction of complex molecules. The presence of the methoxy group (-OCH₃) enhances the compound's solubility in organic solvents, while the nitropropenyl group introduces electrophilic character, making it a potential candidate for nucleophilic addition reactions. Researchers have explored its use in the development of novel pharmaceutical intermediates and agrochemicals, aligning with current trends in sustainable chemistry and green synthesis.

In the context of user-searched topics, 2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol is often associated with queries such as "applications of brominated phenols," "nitropropenyl derivatives in drug discovery," and "CAS 312510-64-8 suppliers." These search trends reflect the growing interest in specialized chemicals for high-value applications. For instance, the compound's potential role in photodynamic therapy (PDT) has been a subject of preliminary research, given its ability to interact with light-sensitive materials. This aligns with the broader demand for innovative therapeutic agents in the healthcare sector.

From a synthetic chemistry perspective, the compound's reactive sites offer multiple opportunities for functionalization. The bromine atom can participate in cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing biaryl structures. Meanwhile, the nitro group can be reduced to an amine, opening pathways to further derivatization. Such transformations are highly relevant to researchers working on heterocyclic compounds and bioactive molecules, areas that dominate modern organic chemistry literature.

Another user-focused angle involves the compound's potential in material science. Recent studies have highlighted the use of similar brominated phenols in the synthesis of organic semiconductors and conductive polymers. With the rise of flexible electronics and wearable technology, compounds like 2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol could play a role in developing next-generation materials. Searches for "bromophenols in electronics" or "nitropropenyl polymers" underscore this intersection of chemistry and engineering.

Safety and handling of CAS 312510-64-8 are also common queries. While the compound is not classified under restricted categories, proper laboratory practices—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. This aligns with the broader industry shift toward responsible chemical management and sustainability, topics frequently searched by professionals and students alike.

In summary, 2-Bromo-6-methoxy-4-(2-nitro-1-propenyl)phenol (CAS No. 312510-64-8) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile make it a valuable tool for researchers exploring new synthetic routes and functional materials. As interest in specialized chemicals grows, this compound is likely to remain a topic of discussion in both academic and industrial circles.